1-[(4-Bromo-2,5-dimethoxyphenyl)sulfonyl]-4-methylpiperidine

• Molecular Formula: C14H20BrNO4S
• Molecular Weight: 378.28 g/mol
• IUPAC Name: 1-(4-bromo-2,5-dimethoxyphenyl)sulfonyl-4-methylpiperidine
• InChI: InChI=1S/C14H20BrNO4S/c1-10-4-6-16(7-5-10)21(17,18)14-9-12(19-2)11(15)8-13(14)20-3/h8-10H,4-7H2,1-3H3
• InChI Key: CCQYLZPMHNHOGW-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)S(=O)(=O)C2=C(C=C(C(=C2)OC)Br)OC

Description

1-[(4-Bromo-2,5-dimethoxyphenyl)sulfonyl]-4-methylpiperidine, also known as BDMSP, is a chemical compound used in scientific research. This compound has gained interest due to its potential as a tool for studying the function of ion channels in the central nervous system.

Mechanism of Action

1-[(4-Bromo-2,5-dimethoxyphenyl)sulfonyl]-4-methylpiperidine blocks the function of ASICs by binding to a specific site on the channel protein. This binding prevents the channel from opening in response to changes in pH, which is the normal mechanism by which ASICs are activated. By blocking ASICs, this compound can inhibit pain sensation and other physiological processes that are regulated by these channels.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to reduce pain sensitivity and inflammation. Additionally, this compound has been shown to impair learning and memory in rodents, suggesting that ASICs play a role in these processes.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(4-Bromo-2,5-dimethoxyphenyl)sulfonyl]-4-methylpiperidine in lab experiments is that it is a selective blocker of ASICs, meaning that it does not affect the function of other ion channels. This specificity allows researchers to study the function of ASICs without interference from other channels. However, a limitation of using this compound is that it is not a reversible blocker of ASICs, meaning that once it binds to the channel, it cannot be removed. This can make it difficult to study the recovery of ASIC function after inhibition.

Future Directions

There are several future directions for research on 1-[(4-Bromo-2,5-dimethoxyphenyl)sulfonyl]-4-methylpiperidine. One area of interest is the role of ASICs in neurological disorders such as epilepsy and stroke. Additionally, researchers are interested in developing new compounds that are more selective and reversible blockers of ASICs. Finally, there is interest in studying the role of ASICs in non-neuronal tissues, such as the lungs and heart.
Conclusion
In conclusion, this compound is a valuable tool for studying the function of ASICs in the central nervous system. Its selective blocking of ASICs allows researchers to study the role of these channels in various physiological and pathological processes. While there are limitations to using this compound, such as its irreversible binding to ASICs, it remains an important compound for scientific research. Future research on this compound and ASICs has the potential to lead to new treatments for neurological disorders and other diseases.

Synthesis Methods

1-[(4-Bromo-2,5-dimethoxyphenyl)sulfonyl]-4-methylpiperidine can be synthesized using a multi-step process that involves the reaction of 4-bromo-2,5-dimethoxyphenylsulfonyl chloride with 4-methylpiperidine. The resulting product is purified using column chromatography to obtain the final compound. The synthesis of this compound is a complex process, and it requires expertise in organic chemistry.

Scientific Research Applications

1-[(4-Bromo-2,5-dimethoxyphenyl)sulfonyl]-4-methylpiperidine is a useful tool in scientific research due to its ability to selectively block the function of certain ion channels in the central nervous system. Specifically, this compound blocks the function of the acid-sensing ion channels (ASICs), which are involved in pain sensation, learning, and memory. By blocking the function of ASICs, researchers can study the role of these channels in various physiological and pathological processes.